N-[3-(2-ethoxyphenyl)propyl]-2-thiophenecarboxamide

• IUPAC Name: N-[3-(2-ethoxyphenyl)propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H19NO2S/c1-2-19-14-9-4-3-7-13(14)8-5-11-17-16(18)15-10-6-12-20-15/h3-4,6-7,9-10,12H,2,5,8,11H2,1H3,(H,17,18)
• InChI Key: COTHGYCMYSPBQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CCCNC(=O)C2=CC=CS2
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-[3-(2-ethoxyphenyl)propyl]-2-thiophenecarboxamide, also known as ETPCA, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. ETPCA belongs to the class of compounds known as cannabinoid receptor agonists, which have been shown to have a range of therapeutic effects.

Mechanism of Action

N-[3-(2-ethoxyphenyl)propyl]-2-thiophenecarboxamide acts as an agonist at the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in a range of physiological processes, including pain perception, inflammation, and mood regulation. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters and other signaling molecules.
Biochemical and Physiological Effects
The activation of the CB1 and CB2 receptors by this compound leads to a range of biochemical and physiological effects. These include the modulation of pain perception, the regulation of inflammation, and the modulation of mood and anxiety. This compound has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(2-ethoxyphenyl)propyl]-2-thiophenecarboxamide in lab experiments is its specificity for the CB1 and CB2 receptors. This allows researchers to study the effects of activation of these receptors in isolation. However, one limitation of using this compound is its relatively low potency compared to other cannabinoid receptor agonists. This can make it more difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several areas of future research that could be pursued in relation to N-[3-(2-ethoxyphenyl)propyl]-2-thiophenecarboxamide. One area of interest is the development of more potent analogs that could be used in the treatment of pain and inflammation. Another area of research could be the investigation of the potential of this compound in the treatment of neurological disorders, such as Alzheimer's disease and multiple sclerosis. Additionally, more research is needed to understand the long-term effects of this compound on the endocannabinoid system and other physiological processes.

Scientific Research Applications

N-[3-(2-ethoxyphenyl)propyl]-2-thiophenecarboxamide has been the subject of several studies investigating its potential as a therapeutic agent. One of the main areas of research has been in the treatment of pain. Studies have shown that this compound can activate the CB1 and CB2 receptors, which are involved in the regulation of pain perception. This compound has also been investigated for its potential in the treatment of inflammation, anxiety, and depression.